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Compound of Interest

Compound Name: Piperazine hexahydrate

Cat. No.: B086462

This technical guide provides a comprehensive overview of piperazine hexahydrate, focusing
on its chemical structure, physicochemical properties, and its significance in research and drug
development. The information is intended for researchers, scientists, and professionals in the
field of drug development and chemical analysis.

Chemical Structure

Piperazine hexahydrate (CsH10N2-6H20) is the hydrated form of piperazine, an organic
compound containing a six-membered ring with two opposing nitrogen atoms.[1][2] The crystal
structure of piperazine hexahydrate is monoclinic pseudo-tetragonal.[3][4] In this structure,
the piperazine molecule is in a chair conformation. The water molecules form a hydrogen-
bonded framework of puckered layers composed of edge-sharing pentagons.[3][4][5] These
layers are then joined into a three-dimensional structure through hydrogen bonds with the
nitrogen atoms of the piperazine molecules.[3][4] This arrangement is related to clathrate
hydrate structures.[3]
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Synthesis & Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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